Cas no 89911-54-6 (2-Propanol, 1-(3-aminopropoxy)-)

2-Propanol, 1-(3-aminopropoxy)- structure
89911-54-6 structure
Product Name:2-Propanol, 1-(3-aminopropoxy)-
CAS No:89911-54-6
MF:C6H15NO2
MW:133.18880200386
CID:585417
PubChem ID:53797408
Update Time:2025-04-19

2-Propanol, 1-(3-aminopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(3-aminopropoxy)-
    • 1-(3-aminopropoxy)propan-2-ol
    • DTXSID30706740
    • 89911-54-6
    • 1-(3-aminopropoxy)-propan-2-ol
    • SCHEMBL3016021
    • Inchi: 1S/C6H15NO2/c1-6(8)5-9-4-2-3-7/h6,8H,2-5,7H2,1H3
    • InChI Key: FFZQVXMFAMSYIH-UHFFFAOYSA-N
    • SMILES: O(CC(C)O)CCCN

Computed Properties

  • Exact Mass: 133.11
  • Monoisotopic Mass: 133.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 59
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 55.5Ų
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